Cas no 409082-11-7 (2-(2-Methyl-5-nitrophenyl)acetonitrile)

2-(2-Methyl-5-nitrophenyl)acetonitrile is a nitrile-substituted aromatic compound featuring a methyl group and a nitro functional group on the phenyl ring. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups enhances its reactivity in substitution and condensation reactions. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The compound is typically utilized in research and industrial settings for constructing complex molecular frameworks, leveraging its versatile reactivity profile. Proper handling and storage are recommended due to its potential sensitivity to light and moisture.

2-(2-Methyl-5-nitrophenyl)acetonitrile structure

409082-11-7 structure

Product Name:2-(2-Methyl-5-nitrophenyl)acetonitrile

CAS No:409082-11-7

MF:C₉H₈N₂O₂

MW:176.172021865845

MDL:MFCD09835002

CID:324521

PubChem ID:22475358

Update Time:2025-10-29

2-(2-Methyl-5-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(2-Methyl-5-nitrophenyl)acetonitrile
- Benzeneacetonitrile, 2-methyl-5-nitro-
- (2-Methyl-5-nitro-phenyl)-acetonitrile
- 2-(2-methyl-5-nitrophenyl)-ethanenitrile
- 2-(2-Methyl-5-nitrophenyl)ethanenitrile
- AB53052
- AK-80875
- ANW-67995
- CTK8C2201
- KB-221162
- SureCN502340
- A937101
- 409082-11-7
- DTXSID00625919
- AKOS006329181
- (2-Methyl-5-nitrophenyl)acetonitrile
- EN300-1841865
- SCHEMBL502340
- Benzeneacetonitrile,2-methyl-5-nitro-
- DB-337537
- MDL： MFCD09835002
- Inchi： 1S/C9H8N2O2/c1-7-2-3-9(11(12)13)6-8(7)4-5-10/h2-3,6H,4H2,1H3
- InChI Key： JKZLJZJTFWQXSS-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(C)=C(CC#N)C=1)=O

Computed Properties

Exact Mass: 176.05864
Monoisotopic Mass: 176.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 69.6Å²

Experimental Properties

Density: 1.226
Boiling Point: 361.613 °C at 760 mmHg
Flash Point: 172.498 °C
PSA: 66.93

2-(2-Methyl-5-nitrophenyl)acetonitrile Pricemore >>

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Cooke Chemical	BD9313347-1g	2-(2-Methyl-5-nitrophenyl)acetonitrile	409082-11-7	95+%	1g	RMB 2436.00	2025-02-21
Enamine	EN300-1841865-0.05g	2-(2-methyl-5-nitrophenyl)acetonitrile	409082-11-7		0.05g	$528.0	2023-09-19
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Enamine	EN300-1841865-0.5g	2-(2-methyl-5-nitrophenyl)acetonitrile	409082-11-7		0.5g	$603.0	2023-09-19
Enamine	EN300-1841865-1.0g	2-(2-methyl-5-nitrophenyl)acetonitrile	409082-11-7		1g	$728.0	2023-06-01
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Enamine	EN300-1841865-10.0g	2-(2-methyl-5-nitrophenyl)acetonitrile	409082-11-7		10g	$3131.0	2023-06-01
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